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Compound of Interest

Compound Name: Butyl octaneperoxoate

Cat. No.: B15480578

Clarification of Chemical Identity

It is important to note that while the topic specifies CAS number 3006-82-4 in connection with
tert-Butyl 2-bromo-2-methylpropanoate, this CAS number is authoritatively assigned to tert-
butyl peroxy-2-ethylhexanoate. Tert-Butyl 2-bromo-2-methylpropanoate is correctly identified by
CAS number 23877-12-5. This guide will focus on the properties and hazards of tert-butyl
peroxy-2-ethylhexanoate, the compound accurately associated with CAS number 3006-82-4.

Technical Guide: Tert-Butyl Peroxy-2-
ethylhexanoate (CAS 3006-82-4)
Chemical and Physical Properties

Tert-butyl peroxy-2-ethylhexanoate is an organic peroxide, a class of compounds characterized
by the peroxide functional group (R-O-O-R"). It is widely used as a polymerization initiator.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15480578?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15480578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property

Value

Molecular Formula

C12H2403

Molecular Weight 216.32 g/mol [1]

Appearance Colorless liquid with a sweet odor[1]
Density 0.900 g/cm? at 20°C

Boiling Point 248.9 °C at 760 mmHg (predicted)
Melting Point Approximately -30°C[2]

Flash Point 71.8 °C[1]

Water Solubility

46.3 mg/L at 20°C[1]

Active Oxygen Content

7.40%

Hazards and Safety Information

Tert-butyl peroxy-2-ethylhexanoate is a thermally unstable substance that can undergo self-

accelerating decomposition. It is classified as an organic peroxide type C, liquid, temperature

controlled.

Hazard Class

GHS Classification

Organic Peroxide

Type C, H242: Heating may cause a fire[3][4]

Skin Sensitization

Category 1, H317: May cause an allergic skin
reaction[3][4]

Reproductive Toxicity

Category 1B or 2, H360F/H361f: May damage
fertility or suspected of damaging fertility[3][4]

Hazardous to the Aquatic Environment

Acute Category 1, H400: Very toxic to aquatic
life[3][4]

Hazardous to the Aquatic Environment

Chronic Category 1 or 2, H410/H411: Very toxic
to aquatic life with long lasting effects[3][4]
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Precautionary Statements:

Prevention: P210: Keep away from heat, hot surfaces, sparks, open flames and other
ignition sources. No smoking. P234: Keep only in original packaging. P280: Wear protective
gloves/protective clothing/eye protection/face protection.[4]

Response: P308+P313: IF exposed or concerned: Get medical advice/attention.
P370+P378: In case of fire: Use sand, carbon dioxide or powder extinguisher to extinguish.

[4]
Storage: P403: Store in a well-ventilated place.[4]
Thermal Stability:

Self-Accelerating Decomposition Temperature (SADT): 35°C. The SADT is the lowest
temperature at which self-accelerating decomposition in the original packaging may occur.[5]

[6]

Control Temperature (Tc): 20°C. This is the maximum temperature at which the product can
be safely transported.[5]

Emergency Temperature (Tem): 25°C. This is the temperature at which emergency
procedures must be implemented.[5][6]

Experimental Protocols

Use as a Polymerization Initiator for Low-Density
Polyethylene (LDPE)

Tert-butyl peroxy-2-ethylhexanoate is an efficient initiator for the high-pressure polymerization
of ethylene. It is suitable for both tubular and autoclave processes. To achieve a broad
reactivity range, it is often used in combination with other peroxides.

Protocol Outline:

e The high-pressure reactor (autoclave or tubular) is filled with ethylene monomer.
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» A solution of tert-butyl peroxy-2-ethylhexanoate, often in a solvent like odorless white spirits,
is prepared.

 This initiator solution is injected into the reactor.

e The temperature and pressure are controlled to maintain the desired reaction rate. The
polymerization of ethylene is typically carried out at high pressures.

e The reaction is monitored for conversion of monomer to polymer.

e Upon completion, the polymer is separated from the unreacted monomer.

Curing of Unsaturated Polyester Resins

This compound is also used as a curing agent for unsaturated polyester resins at medium to
high temperatures (120-160°C).

Protocol Outline:

e The unsaturated polyester resin is mixed with a styrene monomer.

o Tert-butyl peroxy-2-ethylhexanoate is added to the resin-styrene mixture as the initiator.
e The mixture is then heated to the desired curing temperature.

e The heat causes the peroxide to decompose into free radicals, which initiates the cross-
linking of the polyester chains with the styrene, leading to a cured thermoset plastic.

Signaling Pathways and Experimental Workflows

As a polymerization initiator, the primary mechanism of action for tert-butyl peroxy-2-
ethylhexanoate is the generation of free radicals upon thermal decomposition. This process is a
chemical reaction pathway rather than a biological signaling pathway.

Thermal Decomposition Pathway

The decomposition of tert-butyl peroxy-2-ethylhexanoate initiates the polymerization process.
The following diagram illustrates this chemical pathway.
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Caption: Thermal decomposition of tert-butyl peroxy-2-ethylhexanoate to form free radicals for

polymerization initiation.

Experimental Workflow for Hazard Evaluation

The determination of the Self-Accelerating Decomposition Temperature (SADT) is a critical
experimental workflow for assessing the thermal hazard of organic peroxides. The Heat
Accumulation Storage Test is a common method.
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Caption: Workflow for determining the Self-Accelerating Decomposition Temperature (SADT).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15480578?utm_src=pdf-custom-synthesis
https://www.lookchem.com/ProductWholeProperty_LCPL479056.htm
https://www.sihaulichemicals.co.in/product-page/tert-butyl-peroxy-2-ethylhexanoate
https://pergan.com/files/msds/SD_GB_PEROXAN_PO.pdf
https://www.chemos.de/import/data/msds/GB_en/3006-82-4-A0063285-GB-en.pdf
https://www.composites.dk/wp-content/uploads/2016/04/TDS_Peroxan-PO-EN2016UU.pdf
https://www.perodox.com/perodox-21
https://www.benchchem.com/product/b15480578#cas-number-3006-82-4-properties-and-hazards
https://www.benchchem.com/product/b15480578#cas-number-3006-82-4-properties-and-hazards
https://www.benchchem.com/product/b15480578#cas-number-3006-82-4-properties-and-hazards
https://www.benchchem.com/product/b15480578#cas-number-3006-82-4-properties-and-hazards
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15480578?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15480578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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